Ethyl 5-bromo-2-(methylthio)pyrimidine-4-carboxylate

• IUPAC Name: ethyl 5-bromo-2-methylsulfanylpyrimidine-4-carboxylate
• InChI: InChI=1S/C8H9BrN2O2S/c1-3-13-7(12)6-5(9)4-10-8(11-6)14-2/h4H,3H2,1-2H3
• InChI Key: HAZCVNCWMFKYJI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NC(=NC=C1Br)SC
• Molecular Formula: C8H9BrN2O2S
• DSSTOX Substance ID: DTXSID60503789
• Molecular Weight: 277.14 g/mol
• CAS RN: 74840-38-3

Description

Ethyl 5-bromo-2-(methylthio)pyrimidine-4-carboxylate is a chemical compound with the CAS Number: 74840-38-3. It has a molecular weight of 277.14. This compound is in solid form and is stored in a refrigerator.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of novel triazole-pyrimidine-based compounds were designed, synthesized, and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Molecular Structure Analysis

The IUPAC name of this compound is ethyl 5-bromo-2-(methylsulfanyl)-4-pyrimidinecarboxylate. The InChI code is 1S/C8H9BrN2O2S/c1-3-13-7(12)6-5(9)4-10-8(11-6)14-2/h4H,3H2,1-2H3.

Chemical Reactions Analysis

While specific chemical reactions involving Ethyl 5-bromo-2-(methylthio)pyrimidine-4-carboxylate are not available, related compounds have been studied. For example, 2-chloro-4-(1’,3’-dithian-2’-yl)pyrimidine reacted with N,N-dimethylethylenediamine to give a specific product.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It is slightly soluble in water.

Scientific Research Applications

• Summary of the Application : This compound is used in the synthesis of novel triazole-pyrimidine hybrids, which have shown potential as neuroprotective and anti-neuroinflammatory agents. These agents could be used in the treatment of neurodegenerative diseases, ischemic stroke, and traumatic brain injury.
• Methods of Application or Experimental Procedures : A series of novel triazole-pyrimidine-based compounds were designed, synthesized, and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis. The neuroprotective and anti-neuroinflammatory activity was evaluated by cell viability assay (MTT), Elisa, qRT-PCR, western blotting, and molecular docking.
• Results or Outcomes : The molecular results revealed that triazole-pyrimidine hybrid compounds have promising neuroprotective and anti-inflammatory properties. Among the 14 synthesized compounds, six exhibited promising neuroprotective activity by reduced expression of the endoplasmic reticulum (ER) chaperone, BIP, and apoptosis marker cleaved caspase-3 in human neuronal cells. Also, a molecular docking study showed that lead compounds have favorable interaction with active residues of ATF4 and NF-kB proteins.

Safety And Hazards

Ethyl 5-bromo-2-(methylthio)pyrimidine-4-carboxylate is associated with several hazards. It can cause serious eye damage, skin irritation, and may be harmful if swallowed. It may also cause respiratory irritation.

Future Directions

The future directions for this compound could involve further exploration of its potential applications. Given the promising results seen with related compounds, it could potentially be developed as a neuroprotective and anti-neuroinflammatory agent.